Cas no 1118624-94-4 (5-(1,3-benzothiazol-2-yl)pyridin-3-amine)

• Product Name: 5-(1,3-benzothiazol-2-yl)pyridin-3-amine
• CAS No: 1118624-94-4
• MF: C₁₂H₉N₃S
• MW: 227.284960508347
• CID: 6177126
• PubChem ID: 37859293
• Update Time: 2025-10-29

5-(1,3-benzothiazol-2-yl)pyridin-3-amine Chemical and Physical Properties

Names and Identifiers

• 5-(1,3-benzothiazol-2-yl)pyridin-3-amine
• 5-Benzothiazol-2-yl-pyridin-3-ylamine
• 5-(benzo[d]thiazol-2-yl)pyridin-3-amine
• AKOS005217039
• EN300-1013635
• BB 0246830
• CS-0229866
• 1118624-94-4
• SCHEMBL3954086

• Inchi： 1S/C12H9N3S/c13-9-5-8(6-14-7-9)12-15-10-3-1-2-4-11(10)16-12/h1-7H,13H2
• InChI Key： JKKQOGKRQIQQJT-UHFFFAOYSA-N
• SMILES： S1C(C2C=NC=C(C=2)N)=NC2C=CC=CC1=2

Computed Properties

• Exact Mass: 227.05171847g/mol
• Monoisotopic Mass: 227.05171847g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 248
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 80Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles Benzothiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles

Additional information on 5-(1,3-benzothiazol-2-yl)pyridin-3-amine

Introduction to 5-(1,3-benzothiazol-2-yl)pyridin-3-amine (CAS No. 1118624-94-4)

5-(1,3-benzothiazol-2-yl)pyridin-3-amine (CAS No. 1118624-94-4) is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique molecular structure, has shown promising potential in various biological applications, particularly in the development of novel therapeutic agents.

The chemical structure of 5-(1,3-benzothiazol-2-yl)pyridin-3-amine consists of a pyridine ring fused with a benzothiazole moiety. The presence of these heterocyclic rings imparts distinct chemical and biological properties to the molecule. The pyridine ring, known for its aromaticity and basicity, plays a crucial role in the compound's interactions with biological targets. The benzothiazole moiety, on the other hand, is a common scaffold in medicinal chemistry due to its ability to modulate various biological processes.

Recent studies have highlighted the multifaceted biological activities of 5-(1,3-benzothiazol-2-yl)pyridin-3-amine. One of the most notable applications is its potential as an inhibitor of specific enzymes involved in disease pathways. For instance, research has shown that this compound can effectively inhibit the activity of certain kinases, which are key regulators of cellular signaling pathways. This property makes it a promising candidate for the development of targeted therapies for diseases such as cancer and inflammatory disorders.

In addition to its enzymatic inhibition properties, 5-(1,3-benzothiazol-2-yl)pyridin-3-amine has also been investigated for its antioxidant and anti-inflammatory effects. Oxidative stress and inflammation are underlying factors in many chronic diseases, including cardiovascular diseases and neurodegenerative disorders. Studies have demonstrated that this compound can scavenge reactive oxygen species (ROS) and modulate inflammatory responses, thereby offering potential therapeutic benefits in these conditions.

The pharmacokinetic properties of 5-(1,3-benzothiazol-2-yl)pyridin-3-amine have also been studied to assess its suitability as a drug candidate. Preliminary data indicate that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. These characteristics are essential for ensuring that the compound can effectively reach its intended target sites in the body and exert its therapeutic effects without causing significant side effects.

Clinical trials are currently underway to evaluate the safety and efficacy of 5-(1,3-benzothiazol-2-yl)pyridin-3-amine in various disease models. Early results from preclinical studies have been promising, with the compound demonstrating robust activity against target enzymes and pathways. However, further research is needed to fully understand its mechanisms of action and potential clinical applications.

In conclusion, 5-(1,3-benzothiazol-2-yl)pyridin-3-amine (CAS No. 1118624-94-4) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique molecular structure and diverse biological activities make it an attractive candidate for the development of novel therapeutic agents. Ongoing research continues to uncover new insights into its mechanisms of action and clinical potential, paving the way for future advancements in drug discovery and development.